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Cat. No.: B130609 Get Quote

Introduction

Benzyl isocyanide, an organic compound featuring an isocyanide functional group attached to

a benzyl group, is a versatile and reactive building block in organic synthesis.[1] Its unique

electronic structure, characterized by a C-centered lone pair and π* orbitals, allows it to

participate in a wide range of chemical transformations, making it a valuable reagent for

researchers, particularly in the fields of medicinal chemistry and drug development.[2] This

technical guide provides an in-depth overview of benzyl isocyanide, including its chemical

properties, synthesis protocols, applications in multicomponent reactions, and essential safety

information.

Chemical Identification and Properties
Benzyl isocyanide is a colorless to pale yellow liquid with a distinct, pungent odor.[1] It is

soluble in organic solvents like ether and chloroform but has low solubility in water.[1]

CAS Number and Synonyms
The Chemical Abstracts Service (CAS) registry number for benzyl isocyanide is 10340-91-7.

[1][3][4][5]

This compound is also known by several synonyms, including:

(Isocyanomethyl)benzene[1][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b130609?utm_src=pdf-interest
https://www.benchchem.com/product/b130609?utm_src=pdf-body
https://cymitquimica.com/cas/10340-91-7/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10509164/
https://www.benchchem.com/product/b130609?utm_src=pdf-body
https://www.benchchem.com/product/b130609?utm_src=pdf-body
https://cymitquimica.com/cas/10340-91-7/
https://cymitquimica.com/cas/10340-91-7/
https://www.benchchem.com/product/b130609?utm_src=pdf-body
https://cymitquimica.com/cas/10340-91-7/
https://www.scbt.com/p/benzyl-isocyanide-10340-91-7
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8765835.htm
https://cymitquimica.com/cas/10340-91-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8765835.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzyl isonitrile[1][4][5]

Benzyl carbylamine[1][5]

1-(isocyanomethyl)benzene[3]

Phenylmethyl isocyanide[1]

Physicochemical Data
The key physicochemical properties of benzyl isocyanide are summarized in the table below.

Property Value Source

Molecular Formula C₈H₇N [1][3][4]

Molecular Weight 117.15 g/mol [1][3][4]

Boiling Point 105-106 °C at 75 mmHg [5][6][7]

Density 0.962 g/mL at 25 °C [5][6][7]

Refractive Index n20/D 1.521 [5][6][7]

Flash Point 79 °C (174.2 °F) - closed cup [7][8]

Storage Temperature -20°C [6][7]

Synthesis Protocols
The synthesis of benzyl isocyanide can be achieved through various methods. Below are

detailed protocols for two common approaches.

Dehydration of N-Benzylformamide
A prevalent method for synthesizing isocyanides is the dehydration of the corresponding

formamide.[9] This protocol is an example of such a transformation.

Experimental Protocol:
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To a solution of N-benzylformamide (1 mmol) in dichloromethane (DCM, 10 mL, 0.1 M), add

triethylamine (5 mmol).[9]

Cool the reaction mixture to 0 °C.[9]

Slowly add phosphorus oxychloride (1 mmol) to the cooled mixture.[9]

Stir the reaction mixture for 1 hour at 0 °C.[9]

Monitor the reaction progress by thin-layer chromatography (TLC).[9]

Upon completion, the product can be purified using column chromatography.[9]

Note: This method has been shown to be scalable, with successful syntheses performed at

both 100 mmol and 500 mmol scales with adjusted concentrations and reagents.[9]

Conversion of Benzyl Halides using Silver Salts
A direct conversion of benzyl halides to benzyl isocyanides offers an alternative synthetic

route.[10][11]

Experimental Protocol:

To a solution of the appropriate benzyl halide (0.2 mmol) in dichloromethane (CH₂Cl₂, 2 mL),

add trimethylsilyl cyanide (TMSCN, 60 mg, 0.6 mmol) and silver perchlorate (AgClO₄, 124

mg, 0.6 mmol) under an argon atmosphere.[10]

Stir the reaction mixture at room temperature.[10]

After adequate stirring, add aqueous saturated sodium bicarbonate (NaHCO₃, 2 mL).[10]

Continue stirring for an additional 10 minutes.[10]

Filter the mixture over Celite and wash with ethyl acetate (EtOAc).[10]

Combine the organic extracts and wash with water and brine.[10]

Dry the organic layer over magnesium sulfate (MgSO₄).[10]
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Purify the crude product by silica gel column chromatography using a hexane-EtOAc solvent

system.[10]

Applications in Drug Discovery and Development
Benzyl isocyanide is a key reagent in multicomponent reactions (MCRs), which are powerful

tools for rapidly generating libraries of complex molecules from simple starting materials.[12]

This is particularly valuable in drug discovery for exploring structure-activity relationships.[9][12]

Isocyanide-Based Multicomponent Reactions (IMCRs)
IMCRs, such as the Passerini and Ugi reactions, leverage the unique reactivity of the

isocyanide group to form multiple new bonds in a single synthetic operation.[11][12]

Starting Materials

Ugi 4-Component Reaction

Product

Aldehyde/Ketone

One-Pot Synthesis

Amine Carboxylic Acid Benzyl Isocyanide

α-Acylamino Amide Derivative

Forms complex scaffold

Click to download full resolution via product page

Caption: Workflow of the Ugi four-component reaction.

Benzyl isocyanide's role in these reactions allows for the efficient synthesis of diverse

molecular scaffolds, including peptidomimetics and heterocyclic compounds, which are of
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significant interest in pharmaceutical research.[1][11] For instance, it has been used in the

synthesis of Ru(II) complexes and in three-component coupling processes to produce O- and

N-arylamides.[3][5] The application of IMCRs has been instrumental in discovering novel

antimicrobial agents.[12]

Safety and Handling
Benzyl isocyanide is a hazardous substance and must be handled with appropriate safety

precautions.[1][8]

Hazard Identification
The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[4][6][13]

It can cause skin, eye, and respiratory tract irritation.[8] Chronic exposure may lead to effects

similar to cyanide poisoning by inhibiting cellular respiration.[8]

Hazard Statement Code

Harmful if swallowed H302

Harmful in contact with skin H312

Harmful if inhaled H332

Combustible liquid H227

Source:[4][13]

Recommended Handling and PPE
A thorough risk assessment should be conducted before working with benzyl isocyanide.
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Personal Protective Equipment (PPE)
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Caption: Safety and handling workflow for benzyl isocyanide.

Key safety protocols include:

Engineering Controls: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[8][14] Facilities should be equipped with an eyewash station and a

safety shower.[8]
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Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective

gloves, and protective clothing to prevent skin exposure.[8][14] If exposure limits are

exceeded, a NIOSH/MSHA-approved respirator is necessary.[8]

Handling: Wash hands thoroughly after handling.[8] Avoid breathing vapor or mist.[8][14]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances and ignition sources.[8]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8][14]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical aid.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[8]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

help.[8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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